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Compound of Interest

Compound Name: 2'-Deoxy-NAD+

CAS No.: 76961-04-1

Cat. No.: B15574088

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for the use of

2'-Deoxy-NAD+ (Nicotinamide Adenine Dinucleotide) probes in flow cytometry. This powerful

combination allows for the sensitive and high-throughput analysis of ADP-ribosyltransferase

(ARTD), particularly Poly(ADP-ribose) Polymerase 1 (PARP1), activity at the single-cell level.

This methodology is invaluable for basic research, drug discovery, and the development of

therapeutics targeting DNA damage response pathways.

Introduction to 2'-Deoxy-NAD+ Probes in Flow
Cytometry
Poly(ADP-ribosyl)ation is a critical post-translational modification involved in a variety of cellular

processes, including DNA repair, chromatin remodeling, and cell death.[1] PARP1, a key

enzyme in the DNA damage response, is activated by DNA strand breaks and utilizes NAD+ as

a substrate to synthesize poly(ADP-ribose) (PAR) chains on itself and other nuclear proteins.

This PARylation process is crucial for the recruitment of DNA repair factors.
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2'-Deoxy-NAD+ analogs, particularly those modified with a "clickable" functional group such as

an alkyne or an azide, serve as powerful probes for monitoring PARP1 activity. These probes

are incorporated by PARP1 into PAR chains. Subsequent copper(I)-catalyzed azide-alkyne

cycloaddition (CuAAC) or "click" chemistry allows for the covalent attachment of a fluorescent

reporter molecule. The resulting fluorescence intensity, which is proportional to the level of

PARP1 activity, can then be quantified on a single-cell basis using flow cytometry. This

approach offers a significant advantage over traditional methods by enabling high-throughput

analysis of heterogeneous cell populations.

Applications
Monitoring PARP1/ARTD1 Activity
The primary application of clickable 2'-Deoxy-NAD+ probes in flow cytometry is the direct

measurement of intracellular PARP1 activity. Following the induction of DNA damage, cells are

incubated with the clickable 2'-Deoxy-NAD+ analog. The incorporated probe is then

fluorescently labeled, and the mean fluorescence intensity (MFI) of the cell population is

measured by flow cytometry, providing a quantitative readout of PARP1 activation.

High-Throughput Screening of PARP Inhibitors
This method is highly amenable to high-throughput screening (HTS) for the identification and

characterization of PARP inhibitors.[2] Cells are pre-treated with compounds from a chemical

library before DNA damage induction and probe incubation. The efficacy of a test compound is

determined by its ability to reduce the fluorescence signal, indicating inhibition of PARP1

activity. The single-cell resolution of flow cytometry allows for the identification of compounds

with varying potencies and the potential to uncover off-target effects.

Assessing Cellular DNA Damage Response
The activation of PARP1 is a hallmark of the cellular response to DNA damage.[3][4] By

quantifying PARP1 activity using 2'-Deoxy-NAD+ probes, researchers can assess the extent of

DNA damage induced by various agents, such as genotoxic drugs or radiation. This application

is critical in cancer research for evaluating the efficacy of DNA-damaging therapies and

understanding mechanisms of drug resistance.
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Table 1: Example Data from a PARP Inhibitor Screening
Assay

Compound Concentration (µM)
Mean Fluorescence
Intensity (MFI)

% Inhibition

Vehicle (DMSO) - 15,842 0

Olaparib 0.01 12,357 22.0

Olaparib 0.1 7,921 50.0

Olaparib 1 2,535 84.0

Olaparib 10 950 94.0

Veliparib 0.01 14,258 10.0

Veliparib 0.1 11,089 30.0

Veliparib 1 6,337 60.0

Veliparib 10 3,168 80.0

Table 2: Quantification of DNA Damage Response to
Etoposide Treatment

Etoposide Concentration
(µM)

Treatment Time (hours)
Mean Fluorescence
Intensity (MFI)

0 (Control) 1 1,250

10 1 8,750

10 2 15,300

50 1 18,900

50 2 25,600
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Protocol 1: General Staining for PARP Activity in
Suspension Cells
Materials and Reagents:

Suspension cells (e.g., Jurkat, K562)

Complete cell culture medium

DNA damaging agent (e.g., 10 mM H₂O₂)

Clickable 2'-Deoxy-NAD+ analog (e.g., Alkyne-2'-Deoxy-NAD+)

Phosphate-Buffered Saline (PBS)

Fixative (e.g., 4% paraformaldehyde in PBS)

Permeabilization Buffer (e.g., 0.5% Triton X-100 in PBS)

Click reaction cocktail:

Fluorescent azide (e.g., Alexa Fluor 488 Azide)

Copper (II) Sulfate (CuSO₄)

Reducing agent (e.g., Sodium Ascorbate)

Copper chelator/ligand (e.g., THPTA)

Flow cytometry tubes

Flow cytometer

Procedure:

Cell Culture and Treatment: Culture cells to a density of approximately 1 x 10⁶ cells/mL.

Induce DNA damage by treating cells with a DNA damaging agent (e.g., 10 mM H₂O₂ for 10

minutes at 37°C). A negative control of untreated cells should be included.
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Probe Incubation: Wash the cells once with warm PBS and resuspend in serum-free medium

containing the clickable 2'-Deoxy-NAD+ analog at a final concentration of 50-100 µM.

Incubate for 1-2 hours at 37°C.

Fixation: Wash the cells twice with PBS. Resuspend the cell pellet in 1 mL of fixative and

incubate for 15 minutes at room temperature.

Permeabilization: Wash the cells twice with PBS. Resuspend the cell pellet in 1 mL of

Permeabilization Buffer and incubate for 20 minutes at room temperature.

Click Reaction: Wash the cells twice with PBS. Prepare the click reaction cocktail according

to the manufacturer's instructions. Resuspend the cell pellet in the click reaction cocktail and

incubate for 30-60 minutes at room temperature in the dark.

Washing: Wash the cells three times with PBS containing 1% BSA.

Flow Cytometry Analysis: Resuspend the cells in 500 µL of PBS and analyze on a flow

cytometer, exciting the fluorophore at the appropriate wavelength (e.g., 488 nm for Alexa

Fluor 488) and detecting the emission.

Protocol 2: High-Throughput Screening of PARP
Inhibitors
Procedure:

Cell Plating: Seed cells in a 96-well plate at a density of 5 x 10⁴ cells per well.

Compound Treatment: Add test compounds at various concentrations to the wells. Include a

vehicle control (e.g., DMSO) and a known PARP inhibitor as a positive control (e.g.,

Olaparib). Incubate for 1 hour at 37°C.

DNA Damage Induction: Add a DNA damaging agent (e.g., H₂O₂) to all wells except for the

negative control wells. Incubate for 10 minutes at 37°C.

Probe Incubation: Wash the cells and add serum-free medium containing the clickable 2'-
Deoxy-NAD+ analog. Incubate for 1-2 hours at 37°C.
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Fixation, Permeabilization, and Click Reaction: Follow steps 3-6 from Protocol 1, performing

the washes and reagent additions in the 96-well plate format.

Data Acquisition: Resuspend the cells in PBS and acquire data using a high-throughput flow

cytometer.

Data Analysis: Calculate the percent inhibition for each compound concentration relative to

the vehicle control.
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Caption: PARP1 activation and detection workflow.
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Caption: Flow cytometry experimental workflow.
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PARP Inhibitor Screening Principle
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Caption: Logic of PARP inhibitor screening assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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